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Get Quote

The table below summarizes key physicochemical and solubility data for roflumilast, essential for

experimental preparation.

Property Value / Specification

Molecular Weight 403.21 g/mol [1]

CAS Number 162401-32-3 [2] [1]

Chemical Formula C17H14Cl2F2N2O3 [2] [1]

Solubility in DMSO ≥ 50 mg/mL (124.0 mM) [2]

Solubility in Ethanol Up to 10 mM [1]

Purity ≥ 98% - 99.98% [2] [1]

Stock solutions are typically prepared in DMSO at concentrations such as 10 mM or 50 mg/mL and are

stable for up to two years when stored at -80°C or one year at -20°C [2].
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The following protocols, adapted from recent peer-reviewed studies, demonstrate the application of

roflumilast in biological models.

In Vitro Protocol: Neuronal Protection in Oxygen-Glucose
Deprivation/Reoxygenation (OGD/R)

This model simulates ischemic stroke conditions in vitro [3].

Cell Line: Mouse hippocampal neuronal cells (HT-22) [3].
Roflumilast Treatment: Prepare roflumilast in DMSO and dilute in cell culture medium to working

concentrations (e.g., 0.1 µM, 0.3 µM, 1 µM). Apply during the reoxygenation phase [3].
OGD/R Insult: Place cells in a deoxygenated, glucose-free medium within a hypoxic chamber (e.g.,

94% N₂, 1% O₂, 5% CO₂) for a set period (e.g., 6 hours). Replace medium with standard culture
medium and transfer to normoxic conditions (e.g., 5% CO₂) for reoxygenation (e.g., 24 hours) [3].

Assessment of Outcomes:
Cell Viability: Use Cell Counting Kit-8 (CCK-8) after reoxygenation [3].

Cellular Apoptosis: Analyze via flow cytometry (e.g., Annexin V-FITC/PI staining) [3].
Oxidative Stress: Measure intracellular ROS levels using a fluorescent probe (e.g., DCFH-DA)

[3].
Protein Expression: Evaluate pathway proteins (e.g., p-AKT, p-GSK3β) by western blotting [3].

In Vivo Protocol: Ameliorating Depression-like Phenotypes

This protocol assesses roflumilast effects in a chronic restraint stress model of depression in rats [4] [5].

Animals: Adult male Wistar rats (e.g., 150-200 g) [4] [5].

Dosing Solution: Dissolve roflumilast in distilled water for oral administration. Doses of 3 mg/kg/day
via oral gavage have been used effectively [4] [5].

Experimental Groups:
Control: Standard conditions, no stress.

Positive Control: Standard conditions, receives roflumilast.
Depressed Model: Chronic restraint stress (e.g., 4 hours/day in restraint tubes).

Treated Group: Chronic restraint stress + roflumilast treatment.
Treatment Duration: Administer roflumilast for the final 4 weeks of a 6-week stress period [4] [5].

Behavioral and Biochemical Analysis:
Behavioral Tests: Forced Swim Test (FST) and Open Field Test (OFT) to assess depression-

like behavior and locomotor activity [4] [5].
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Tissue Analysis: Analyze hippocampal tissues for biomarkers like BDNF, PKA, CREB, IL-6,

and oxidative stress markers (SOD, MDA) post-euthanasia [4] [5].

Signaling Pathways and Experimental Workflow

The diagrams below illustrate key mechanistic pathways and experimental designs from the cited research.

Roflumilast Neuroprotective Signaling in Cerebral Ischemia

This diagram outlines the mechanism by which roflumilast protects neurons from ischemia/reperfusion

injury, as revealed in the referenced study [3].
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In Vivo Workflow for Depression Study

This flowchart summarizes the experimental design of the chronic restraint stress study investigating

roflumilast's antidepressant potential [4] [5].
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Key Considerations for Researchers

Vehicle Control: Always include a vehicle control group (equivalent concentration of DMSO) in in
vitro experiments to account for any solvent effects on cells.
Dose Translation: Exercise caution when translating doses from animal studies to potential human

equivalents. The 3 mg/kg dose used in rodent studies [4] [5] is for research purposes and does not
directly inform human dosing.

Solution Stability: For reproducible results, use freshly prepared stock solutions or aliquots stored at
recommended temperatures to avoid freeze-thaw cycles and potential compound degradation.
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Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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